![molecular formula C20H16F2N4O2 B6587475 2-[3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl]-N-(quinolin-8-yl)acetamide CAS No. 1251556-90-7](/img/structure/B6587475.png)
2-[3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl]-N-(quinolin-8-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[3-(3,4-Difluorophenyl)-2-oxoimidazolidin-1-yl]-N-(quinolin-8-yl)acetamide (DFQA) is a novel small molecule compound with a variety of potential applications in medicinal chemistry and biochemistry. DFQA is a heterocyclic compound containing an oxoimidazolidinone ring with a quinoline substituent. It has been studied for its potential use as a molecular probe for the detection and imaging of cancerous cells, as well as its ability to modulate protein-protein interactions.
Mechanism of Action
2-[3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl]-N-(quinolin-8-yl)acetamide has been studied for its ability to modulate the activity of enzymes involved in signal transduction pathways. Specifically, it has been reported to interact with the enzyme adenylate cyclase, which is involved in the production of the second messenger cAMP. 2-[3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl]-N-(quinolin-8-yl)acetamide has been shown to inhibit the enzyme, resulting in decreased cAMP production and downstream effects.
Biochemical and Physiological Effects
2-[3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl]-N-(quinolin-8-yl)acetamide has been studied for its potential effects on biochemical and physiological pathways. In particular, it has been shown to modulate the activity of enzymes involved in signal transduction pathways, resulting in decreased cAMP production and downstream effects. Additionally, 2-[3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl]-N-(quinolin-8-yl)acetamide has been studied for its potential to modulate the activity of other enzymes, such as phosphatases, kinases, and proteases.
Advantages and Limitations for Lab Experiments
2-[3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl]-N-(quinolin-8-yl)acetamide has several advantages for laboratory experiments. It is a small molecule, which makes it easy to synthesize and purify. Additionally, it has a wide range of potential applications in medicinal chemistry and biochemistry. However, 2-[3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl]-N-(quinolin-8-yl)acetamide also has some limitations. It is a highly reactive compound, and it can be difficult to control the reaction conditions in order to obtain optimal results.
Future Directions
For research include further investigation into its ability to modulate the activity of enzymes involved in signal transduction pathways, as well as its potential to modulate the activity of other enzymes, such as phosphatases, kinases, and proteases. Additionally, 2-[3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl]-N-(quinolin-8-yl)acetamide could be explored for its potential to modulate protein-protein interactions, as well as its ability to act as a molecular probe for the detection and imaging of cancerous cells. Finally, further research could be conducted to explore the potential of 2-[3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl]-N-(quinolin-8-yl)acetamide for use in drug discovery and drug delivery.
Synthesis Methods
2-[3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl]-N-(quinolin-8-yl)acetamide can be synthesized by a variety of methods, including the reaction of 2-fluoro-3-methylbenzaldehyde and 2-chloro-N-quinolin-8-ylacetamide in the presence of a base such as potassium carbonate. The reaction is typically carried out in an aqueous solution at room temperature, and the product is isolated by precipitation and recrystallization.
Scientific Research Applications
2-[3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl]-N-(quinolin-8-yl)acetamide has been studied for its potential applications in medicinal chemistry and biochemistry. It has been used as a molecular probe for the detection and imaging of cancerous cells, as well as its ability to modulate protein-protein interactions. In addition, 2-[3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl]-N-(quinolin-8-yl)acetamide has been studied for its ability to modulate the activity of enzymes involved in signal transduction pathways.
properties
IUPAC Name |
2-[3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl]-N-quinolin-8-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16F2N4O2/c21-15-7-6-14(11-16(15)22)26-10-9-25(20(26)28)12-18(27)24-17-5-1-3-13-4-2-8-23-19(13)17/h1-8,11H,9-10,12H2,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBWKBLKOYQNXIU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(=O)N1CC(=O)NC2=CC=CC3=C2N=CC=C3)C4=CC(=C(C=C4)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16F2N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl]-N-(quinolin-8-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.